4-bromo-2-(4-methyl-1-piperazinyl)Benzoic acid
Overview
Description
“4-bromo-2-(4-methyl-1-piperazinyl)Benzoic acid” is a chemical compound with the molecular weight of 299.17 . It is a white to yellow solid and is used as an intermediate in pharmaceutical synthesis .
Molecular Structure Analysis
The IUPAC name for this compound is 4-bromo-2-(4-methyl-1-piperazinyl)benzoic acid . The InChI code is 1S/C12H15BrN2O2/c1-14-4-6-15(7-5-14)11-8-9(13)2-3-10(11)12(16)17/h2-3,8H,4-7H2,1H3,(H,16,17) .Physical And Chemical Properties Analysis
“4-bromo-2-(4-methyl-1-piperazinyl)Benzoic acid” is a white to yellow solid . It has a molecular weight of 299.17 . The compound is stored at room temperature .Scientific Research Applications
Metabolism Studies in Antidepressants
A study by Hvenegaard et al. (2012) investigated the metabolism of the antidepressant Lu AA21004, which was metabolized into various compounds including a benzoic acid derivative. This research highlights the use of 4-bromo-2-(4-methyl-1-piperazinyl)benzoic acid in studying drug metabolism pathways.
Pharmacological Studies in HIV Treatment
Watson et al. (2005) studied the receptor-based mechanism of action of 873140, a potent noncompetitive allosteric antagonist of the CCR5 receptor, involving compounds structurally related to 4-bromo-2-(4-methyl-1-piperazinyl)benzoic acid. This shows its application in the development of HIV treatments (Watson et al., 2005).
Chemistry of Copper Complexes
Amudha, Thirumavalavan, and Kandaswamy (1999) synthesized new unsymmetrical binucleating ligands, including a derivative of 4-bromo-2-(4-methyl-1-piperazinyl)benzoic acid, to study the electrochemical and magnetic properties of copper complexes. This research contributes to the understanding of copper's chemical behavior in various compounds (Amudha et al., 1999).
Development of Antiviral and Antibacterial Compounds
Several studies, such as those by Baumgarth et al. (1997) and Al‐Ghorbani et al. (2016), have explored the synthesis of compounds structurally related to 4-bromo-2-(4-methyl-1-piperazinyl)benzoic acid, for potential use as antiviral and antibacterial agents. These studies highlight the compound's relevance in developing new pharmaceuticals (Baumgarth et al., 1997); (Al‐Ghorbani et al., 2016).
properties
IUPAC Name |
4-bromo-2-(4-methylpiperazin-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O2/c1-14-4-6-15(7-5-14)11-8-9(13)2-3-10(11)12(16)17/h2-3,8H,4-7H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVLKSWSBJTWPLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=CC(=C2)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201249990 |
Source
|
| Record name | 4-Bromo-2-(4-methyl-1-piperazinyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201249990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-2-(4-methyl-1-piperazinyl)Benzoic acid | |
CAS RN |
1099687-04-3 |
Source
|
| Record name | 4-Bromo-2-(4-methyl-1-piperazinyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1099687-04-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-2-(4-methyl-1-piperazinyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201249990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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